4-chloro-N-(2-methoxydibenzo[b,d]furan-3-yl)-2-nitrobenzamide

• IUPAC Name: 4-chloro-N-(2-methoxydibenzofuran-3-yl)-2-nitrobenzamide
• InChI: InChI=1S/C20H13ClN2O5/c1-27-19-9-14-12-4-2-3-5-17(12)28-18(14)10-15(19)22-20(24)13-7-6-11(21)8-16(13)23(25)26/h2-10H,1H3,(H,22,24)
• InChI Key: VLBUJJRRIGZJFE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C3=CC=CC=C3O2)NC(=O)C4=C(C=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C20H13ClN2O5
• Molecular Weight: 396.8 g/mol

Description

4-chloro-N-(2-methoxydibenzo[b,d]furan-3-yl)-2-nitrobenzamide is a useful research compound. Its molecular formula is C20H13ClN2O5 and its molecular weight is 396.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 396.0512992 g/mol and the complexity rating of the compound is 600. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Structural Analysis and Chemical Properties

A study by Shtamburg et al. (2012) explored the properties and structure of N-chloro-N-methoxy-4-nitrobenzamide, revealing significant insights into its amide nitrogen atom's pyramidality within the O–N–Cl moiety. This compound selectively forms N-acetoxy-N-methoxy-4-nitrobenzamide when reacted with AcONa in MeCN, demonstrating the selective reactivity and potential for further chemical manipulation (Shtamburg et al., 2012).

Synthesis and Application in Chemical Reactions

Vichard, Alvey, and Terrier (2001) discovered that 4-chloro-7-nitrobenzofurazan exhibits pericyclic reactivity in a Diels–Alder reaction, providing a facile route to functionalized hydroxynaphthofurazans. This highlights the compound's utility in synthetic organic chemistry, enabling the synthesis of complex heterocyclic structures under mild conditions (Vichard, Alvey, & Terrier, 2001).

Biological Activity and Potential Applications

He, Yang, Hou, Teng, and Wang (2014) investigated the synthesis, crystal structure, and biological activity of a related compound, 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide. Their findings suggest potential antitumor activity, supported by electrochemical measurements, DFT calculations, and biological assays. This compound exhibited slightly better inhibition than standard treatments in certain cancer cell lines, hinting at its potential as a novel antitumor agent (He et al., 2014).

Crystal Engineering and Design

Saha, Nangia, and Jaskólski (2005) explored crystal engineering with hydrogen and halogen bonds, including a study on the crystal structure of 4-nitrobenzamide and its interactions. Their work contributes to the understanding of molecular tapes and interaction domains, which are critical for the design of new materials and pharmaceuticals (Saha, Nangia, & Jaskólski, 2005).